2-((1-(Methylsulfonyl)azetidin-3-yl)oxy)-4-(trifluoromethyl)benzo[d]thiazole

• IUPAC Name: 2-(1-methylsulfonylazetidin-3-yl)oxy-4-(trifluoromethyl)-1,3-benzothiazole
• InChI: InChI=1S/C12H11F3N2O3S2/c1-22(18,19)17-5-7(6-17)20-11-16-10-8(12(13,14)15)3-2-4-9(10)21-11/h2-4,7H,5-6H2,1H3
• InChI Key: VCUKVIBCLHQOFR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CC(C1)OC2=NC3=C(C=CC=C3S2)C(F)(F)F
• Molecular Formula: C12H11F3N2O3S2
• Molecular Weight: 352.4 g/mol

Description

2-((1-(Methylsulfonyl)azetidin-3-yl)oxy)-4-(trifluoromethyl)benzo[d]thiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as 'MTB-TAZ' and is synthesized using specific methods.

Scientific Research Applications

Synthesis and Antimicrobial Applications

A range of studies have explored the synthesis and potential applications of compounds structurally related to 2-((1-(Methylsulfonyl)azetidin-3-yl)oxy)-4-(trifluoromethyl)benzo[d]thiazole, focusing on their antimicrobial properties. For instance, Prajapati and Thakur (2014) synthesized novel azetidinones, demonstrating their efficacy against various bacterial and fungal strains, indicating a potential avenue for developing new antimicrobial agents (Prajapati & Thakur, 2014). Similarly, Mistry and Desai (2006) conducted microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones, and assessed their antimicrobial activities, suggesting a rapid and efficient method for producing compounds with significant biological activities (Mistry & Desai, 2006).

Antitubercular and Anticancer Applications

Suresh Kumar, Rajendra Prasad, and Chandrashekar (2013) synthesized a series of novel sulfonyl derivatives, including isopropyl thiazole-derived Schiff bases and azetidinones, which exhibited not only antimicrobial but also antitubercular activities. This study highlights the potential of such compounds in combating tuberculosis, a significant global health challenge (Suresh Kumar et al., 2013). Veinberg et al. (2004) synthesized 6-alkylidenepenicillanate sulfoxides and sulfones, leading to azetidin-2-ones with potent cytotoxic properties, indicating their potential application in cancer therapy (Veinberg et al., 2004).

Synthesis Techniques and Chemical Reactivity

Hirai, Matsuda, and Kishida (1973) investigated the reactivities of 4-arylthio-2-azetidinones, providing insights into the chemical behavior of azetidinone derivatives, which could be useful in the design and synthesis of new compounds with desired biological activities (Hirai, Matsuda, & Kishida, 1973).